Cas no 1994325-11-9 (benzyl 3-(cyanomethylene)azetidine-1-carboxylate)

Benzyl 3-(cyanomethylene)azetidine-1-carboxylate is a versatile heterocyclic compound featuring a reactive cyanomethylene group attached to an azetidine ring, which is further protected by a benzyl carboxylate moiety. This structure makes it a valuable intermediate in organic synthesis, particularly for the construction of nitrogen-containing scaffolds. The presence of both the cyano and carboxylate functional groups enhances its utility in cyclization and cross-coupling reactions. Its stability under various conditions allows for flexible handling in multi-step synthetic routes. Researchers favor this compound for its potential applications in medicinal chemistry, where it serves as a precursor for biologically active molecules, including inhibitors and modulators of enzymatic activity.

benzyl 3-(cyanomethylene)azetidine-1-carboxylate structure

1994325-11-9 structure

Product Name:benzyl 3-(cyanomethylene)azetidine-1-carboxylate

CAS No:1994325-11-9

MF:C₁₃H₁₂N₂O₂

MW:228.25

MDL:MFCD31629640

CID:5104872

PubChem ID:125117224

Update Time:2026-03-03

benzyl 3-(cyanomethylene)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Azetidinecarboxylic acid, 3-(cyanomethylene)-, phenylmethyl ester
- benzyl 3-(cyanomethylene)azetidine-1-carboxylate
- DB-170698
- PB41682
- EN300-22381643
- benzyl 3-(cyanomethylidene)azetidine-1-carboxylate
- F30819
- MFCD31629640
- SY321509
- AS-48412
- CS-0309513
- Benzyl3-(cyanomethylene)azetidine-1-carboxylate
- 1994325-11-9
- AKOS037644187
- SCHEMBL19990247
- MDL： MFCD31629640
- Inchi： 1S/C13H12N2O2/c14-7-6-12-8-15(9-12)13(16)17-10-11-4-2-1-3-5-11/h1-6H,8-10H2
- InChI Key： RVCFRLZUFFRFAM-UHFFFAOYSA-N
- SMILES： N1(C(OCC2=CC=CC=C2)=O)C/C(=C\C#N)/C1

Computed Properties

Exact Mass: 228.089877630g/mol
Monoisotopic Mass: 228.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 353
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 53.3Å²

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